2-Bromo-3-chloro-5-iodothiophene

• IUPAC Name: 2-bromo-3-chloro-5-iodothiophene
• InChI: InChI=1S/C4HBrClIS/c5-4-2(6)1-3(7)8-4/h1H
• InChI Key: ZJURXQSIKGRFQO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Cl)Br)I
• Molecular Formula: C4HBrClIS
• Molecular Weight: 323.38 g/mol
• CAS RN: 1499838-60-6

Description

2-Bromo-3-chloro-5-iodothiophene is a chemical compound with the CAS Number: 1499838-60-6. It has a molecular weight of 323.38. The compound is typically stored at 4 degrees Celsius and is usually in liquid form.

Molecular Structure Analysis

The InChI code for 2-Bromo-3-chloro-5-iodothiophene is 1S/C4HBrClIS/c5-4-2(6)1-3(7)8-4/h1H. The InChI key is ZJURXQSIKGRFQO-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

2-Bromo-3-chloro-5-iodothiophene is a liquid at room temperature. The compound is typically stored at 4 degrees Celsius.

Scientific Research Applications

Polymerization and Material Synthesis

2-Bromo-3-chloro-5-iodothiophene and its derivatives have been extensively studied for their applications in the synthesis of polymers and materials. A notable study explored the kinetic aspects of polymerization using 2-bromo-3-hexyl-5-iodothiophene, demonstrating the significant effect of LiCl on the controlled polymerization process. This research highlighted the ability to achieve high molecular weight polydodecylthiophene through this method, showcasing the potential for creating advanced materials with tailored properties (Lamps & Catala, 2011). Additionally, the synthesis of poly(3-hexylthiophene) with very low polydispersity indicated the precision achievable in polymer structure control, further underscoring the importance of these compounds in material science (Miyakoshi, Yokoyama, & Yokozawa, 2004).

Photogeneration of Heteroaryl Cations

Research into the photogeneration of heteroaryl cations using halothiophenes, including 2-bromo-3-chloro-5-iodothiophene derivatives, has provided insights into the mechanisms of photochemical dehalogenation and its applications. This work has implications for the development of photochemical synthesis techniques, enabling the creation of new compounds through light-induced reactions (Raviola et al., 2016).

Advances in Organic Synthesis

The field of organic synthesis has benefited from studies on the selective formation of compounds through reactions involving 2-bromo-3-chloro-5-iodothiophene. For example, selective metallation techniques have been developed for synthesizing 2-bromo-3-formylthiophene, showcasing the versatility of these halogenated thiophenes in facilitating complex organic transformations with high selectivity (Sonoda et al., 2009).

Explorations in Photochemistry

The photoinduced reactions of iodinated thiophenes, including those similar to 2-bromo-3-chloro-5-iodothiophene, have been a subject of study to understand their behavior under light irradiation. These investigations have implications for the design of photoresponsive materials and the development of photochemical processes in organic synthesis (Herrera et al., 2011).

Safety and Hazards

The safety information for 2-Bromo-3-chloro-5-iodothiophene includes several hazard statements: H302, H315, H318, H335. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.